Cas no 647032-09-5 (N,N'-Dimesitylethanediimine)

• Product Name: N,N'-Dimesitylethanediimine
• CAS No: 647032-09-5
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 2189789
• Update Time: 2023-08-06

N,N'-Dimesitylethanediimine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,n,n’-1,2-ethanediylidenebis2,4,6-trimethyl-,n(e),n’(e)-
• N,N'-Dimesitylethanediimine
• GLYOXAL-BIS(MESITYLIMINE)
• Benzenamine,N,N'-1,2-ethanediylidenebis2,4,6-trimethyl-,N(E),N'(E)-
• Benzenamine, N,N'-1,2-ethanediylidenebis[2,4,6-trimethyl-
• N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine
• YVKAJRYLHIECOK-UHFFFAOYSA-N
• Glyoxal bis(2,4,6-trimethylanil)
• AS1007
• N,N'-Bis(2,4,6-trimethylphenyl)ethanediimine
• N,N'-Bis(2,4,6-trimethylphenyl)-1,4-diazabutadien

• Inchi： 1S/C20H24N2/c1-13-9-15(3)19(16(4)10-13)21-7-8-22-20-17(5)11-14(2)12-18(20)6/h7-12H,1-6H3/b21-7+,22-8+
• InChI Key： YVKAJRYLHIECOK-KVJLFNRQSA-N
• SMILES： N(=C/C=N/C1C(C)=CC(C)=CC=1C)\C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 292.194
• Monoisotopic Mass: 292.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7